BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Cytosolic
Aconitase Assay for IRP1

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: IRRP1

Cat. No.: B612643

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iron Regulatory Protein 1 (IRP1) is a bifunctional protein that plays a central role in maintaining
cellular iron homeostasis.[1] In iron-replete cells, IRP1 assembles a [4Fe-4S] cluster and
functions as a cytosolic aconitase, catalyzing the isomerization of citrate to isocitrate via cis-
aconitate.[2][3] When cellular iron levels are low, IRP1 exists as an apoprotein that binds to
iron-responsive elements (IREs) in specific mMRNAs, thereby post-transcriptionally regulating
the expression of proteins involved in iron uptake, storage, and utilization.[1] The measurement
of cytosolic aconitase activity is a key method to assess the functional state of IRP1 and the
cellular iron status.[4][5] This document provides detailed protocols for two common methods to
assay the cytosolic aconitase activity of IRP1.

Signaling Pathway and Experimental Workflow

The dual function of IRP1 is central to its role in iron metabolism. The following diagram
illustrates the switch between its two functional states.
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IRP1 functional switch based on cellular iron status.

The general workflow for measuring the cytosolic aconitase activity of IRP1 is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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